2-{[6-(dimethylsulfamoyl)-4-methylquinolin-2-yl]sulfanyl}-N-phenylacetamide

• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 2-[6-(dimethylsulfamoyl)-4-methylquinolin-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C20H21N3O3S2/c1-14-11-20(27-13-19(24)21-15-7-5-4-6-8-15)22-18-10-9-16(12-17(14)18)28(25,26)23(2)3/h4-12H,13H2,1-3H3,(H,21,24)
• InChI Key: HXUJOOKBTMCQFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=C(C=C2)S(=O)(=O)N(C)C)SCC(=O)NC3=CC=CC=C3

Description

2-{[6-(dimethylsulfamoyl)-4-methylquinolin-2-yl]sulfanyl}-N-phenylacetamide is a complex organic compound with potential applications in various scientific fields. This compound features a quinoline core, which is known for its diverse biological activities and is often found in pharmaceuticals and agrochemicals.

Preparation Methods

The synthesis of 2-{[6-(dimethylsulfamoyl)-4-methylquinolin-2-yl]sulfanyl}-N-phenylacetamide typically involves multiple steps, including the formation of the quinoline core, sulfonation, and subsequent acylation. One common method involves the reaction of 6-(dimethylsulfamoyl)-4-methylquinoline with thiol reagents under controlled conditions to introduce the sulfanyl group. The final step involves the acylation of the intermediate with phenylacetyl chloride to yield the target compound.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The quinoline core can be reduced under specific conditions to yield dihydroquinoline derivatives.

Substitution: The phenylacetamide moiety can participate in nucleophilic substitution reactions, especially